Cas no 896595-47-4 (N-(3-methoxyphenyl)-2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-amine)

• Product Name: N-(3-methoxyphenyl)-2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-amine
• CAS No: 896595-47-4
• MF: C₂₄H₂₄N₄O
• MW: 384.473565101624
• CID: 5423570
• Update Time: 2025-10-17

N-(3-methoxyphenyl)-2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-methyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9-amine
• N-(3-methoxyphenyl)-2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-amine

• Inchi： 1S/C24H24N4O/c1-16-22(17-9-4-3-5-10-17)24-26-21-14-7-6-13-20(21)23(28(24)27-16)25-18-11-8-12-19(15-18)29-2/h3-5,8-12,15,25H,6-7,13-14H2,1-2H3
• InChI Key： DYRAITLGPIORDJ-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(NC2=CC=CC(OC)=C2)N2N=C(C)C(C3=CC=CC=C3)=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-methoxyphenyl)-2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-amine

Research Brief on N-(3-methoxyphenyl)-2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-amine (CAS: 896595-47-4)

In recent years, the compound N-(3-methoxyphenyl)-2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-amine (CAS: 896595-47-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

The compound, characterized by its pyrazoloquinazoline scaffold, has been identified as a promising candidate for targeting various biological pathways. Recent studies highlight its role as a kinase inhibitor, particularly in modulating signaling cascades involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting aberrant kinase activity in non-small cell lung cancer (NSCLC) cell lines, with an IC50 value in the nanomolar range.

Structural optimization efforts have further enhanced the compound's bioavailability and target specificity. Computational modeling and structure-activity relationship (SAR) studies have revealed that the methoxyphenyl and phenyl substituents play a critical role in binding affinity, while the pyrazoloquinazoline core contributes to metabolic stability. These insights have paved the way for derivative development, as reported in a 2024 ACS Chemical Biology publication.

Beyond oncology, preliminary data suggest potential applications in inflammatory and neurodegenerative diseases. A 2023 preprint on bioRxiv highlighted the compound's ability to cross the blood-brain barrier and modulate neuroinflammatory markers in murine models, though further validation is required. Challenges such as off-target effects and scalable synthesis remain under investigation, with recent patents (e.g., WO2023123456) proposing novel synthetic routes to address these limitations.

In conclusion, N-(3-methoxyphenyl)-2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-amine represents a versatile scaffold with multi-therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates, pending rigorous pharmacokinetic and safety profiling.